Cas no 30723-54-7 (Benzene,1-methoxy-3-(phenylthio)-)

Benzene,1-methoxy-3-(phenylthio)- Properties

Names and Identifiers

• Benzene,1-methoxy-3-(phenylthio)-
• 1-methoxy-3-phenylsulfanylbenzene
• (3-methoxyphenyl)(phenyl)sulfane
• (3-methoxyphenyl)(phenyl)sulfide
• 1-methoxy-3-(phenylthio)benzene
• 1-Methoxy-3-phenylsulfanyl-benzene
• 3-Methoxydiphenyl sulphide
• 3-methoxyphenyl phenyl sulfide
• AC1L3JEZ
• CTK4G5761
• phenyl-(3-methoxyphenyl)sulfide
• 30723-54-7
• AKOS015964766
• 1-METHOXY-3-(PHENYLSULFANYL)BENZENE
• FT-0704911
• AC-21022
• Benzene, 1-methoxy-3-(phenylthio)-
• SCHEMBL13163776
• DTXSID50184748
• +Expand

• MDL： MFCD09032864
• InChIKey： WILHOCDBZCXLPC-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12OS/c1-14-11-6-5-9-13(10-11)15-12-7-3-2-4-8-12/h2-10H,1H3
• SMILES： COC1C=CC=C(SC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 216.06096
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 216.061
• Heavy Atom Count: 15
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 34.5A^2

Experimental Properties

• PSA: 9.23
• Refractive Index: 1.622
• Boiling Point: 345.1°Cat760mmHg
• Flash Point: 162.5°C
• Density: 1.15